Cas no 1312794-10-7 ((6-Chloroquinolin-4-yl)boronic acid)
1312794-10-7 structure
Product Name:(6-Chloroquinolin-4-yl)boronic acid
CAS No:1312794-10-7
MF:C9H7BClNO2
MW:207.421381235123
CID:4583184
Update Time:2023-08-10
(6-Chloroquinolin-4-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (6-Chloroquinolin-4-yl)boronic acid
- Boronic acid, B-(6-chloro-4-quinolinyl)-
- AT14657
-
- Inchi： 1S/C9H7BClNO2/c11-6-1-2-9-7(5-6)8(10(13)14)3-4-12-9/h1-5,13-14H
- InChI Key： WLGIDSVNUPMIFY-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C=1)=C(B(O)O)C=CN=2
Computed Properties
- Exact Mass: 207.026
- Monoisotopic Mass: 207.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4
(6-Chloroquinolin-4-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM563412-1g |
(6-Chloroquinolin-4-yl)boronic acid |
1312794-10-7 | 95%+ | 1g |
$840 | 2022-09-03 | |
| A2B Chem LLC | AI29781-250mg |
(6-Chloroquinolin-4-yl)boronic acid |
1312794-10-7 | 96% | 250mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AI29781-1g |
(6-Chloroquinolin-4-yl)boronic acid |
1312794-10-7 | 96% | 1g |
$608.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247940-1g |
(6-Chloroquinolin-4-yl)boronic acid |
1312794-10-7 | 96% | 1g |
￥8190.00 | 2024-08-09 | |
| 1PlusChem | 1P00HSVP-1g |
(6-Chloroquinolin-4-yl)boronic acid |
1312794-10-7 | 96% | 1g |
$799.00 | 2025-02-28 | |
| 1PlusChem | 1P00HSVP-250mg |
(6-Chloroquinolin-4-yl)boronic acid |
1312794-10-7 | 96% | 250mg |
$328.00 | 2025-02-28 |
(6-Chloroquinolin-4-yl)boronic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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